Cas no 27792-97-8 (Justicidin E)

Justicidin E structure

Product Name:Justicidin E

CAS No:27792-97-8

MF:C₂₀H₁₂O₆

MW:348.305685997009

CID:264499

PubChem ID:363128

Update Time:2025-04-19

Justicidin E Chemical and Physical Properties

- Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(8H)-one,9-(1,3-benzodioxol-5-yl)-
- 5-(1,3-benzodioxol-5-yl)-6H-[2]benzofuro[6,5-f][1,3]benzodioxol-8-one
- 9-(1,3-benzodioxol-5-yl)furo[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(8h)-one
- 9-(benzo[d][1,3]dioxol-5-yl)furo[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(8H)-one
- 9-benzo[1,3]dioxol-5-yl-8H-furo[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6-one
- AC1L7M2I
- Furo(3',4':6,7)naphtho(2,3-d)-1,3-dioxol-6(8H)-one, 9-(1,3-benzod
- Justicidin E
- Justicidin-E
- 9-Benzo[1,3]dioxol-5-yl-8H-furo[3'',4'':6,7]naphtho[2,3-d][1,3]dioxol-6-one
- justicidin
- UNII-B41555M19R
- BDBM50280961
- FURO(3',4':6,7)NAPHTHO(2,3-D)-1,3-DIOXOL-6(8H)-ONE, 9-(3,4-(METHYLENEDIOXY)PHENYL)-
- CHEMBL304236
- DTXSID40182117
- 5-(1,3-benzodioxol-5-yl)-6H-isobenzofuro[6,5-f][1,3]benzodioxol-8-one
- Furo(3',4':6,7)naphtho(2,3-d)-1,3-dioxol-6(8H)-one, 9-(1,3-benzodioxol-5-yl)-
- B41555M19R
- SCHEMBL7659399
- Q27274333
- JUSTICIDINE E
- NSC309692
- NSC-309692
- 27792-97-8
- NSC 309692
- Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(8H)-one, 9-(1,3-benzodioxol-5-yl)-
- Inchi： 1S/C20H12O6/c21-20-13-3-11-5-17-18(26-9-25-17)6-12(11)19(14(13)7-22-20)10-1-2-15-16(4-10)24-8-23-15/h1-6H,7-9H2
- InChI Key： VSMWRDYVLPCABE-UHFFFAOYSA-N
- SMILES： O1C(C2=CC3C=C4C(=CC=3C(C3=CC=C5C(=C3)OCO5)=C2C1)OCO4)=O

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	J100270-1mg	Justicidin E	27792-97-8	1mg	$190.00	2023-05-18
TRC	J100270-10mg	Justicidin E	27792-97-8	10mg	$1499.00	2023-05-18
TRC	J100270-25mg	Justicidin E	27792-97-8	25mg	$ 4500.00	2023-09-07

1. Novel method for the synthesis of α- and β-halogenonaphthalenes by regioselective benzannulation of aryl(gem-dihalogenocyclopropyl)methanols: application to the total synthesis of the lignan lactones, justicidin E and taiwanin C1

Yoo Tanabe,Shinzo Seko,Yoshinori Nishii,Taichi Yoshida,Naoka Utsumi,Gohfu Suzukamo J. Chem. Soc. Perkin Trans. 1 1996 2157
2. Photoinduced molecular transformations. Part 135. New synthesis of taiwanin C and justicidin E based on a radical cascade process involving β-scission of alkoxyl radicals generated from 3- and 8-aryl-1-ethyl-1,2-dihydrocyclobuta[b]naphthalen-1-ols prepared by thermolysis of (Z)-tert-butyl 3-amino-3-(bicyclo[4.2.0]octa-1,3,5-trien-7-yl)propenoates

Kazuhiro Kobayashi,Yoshikazu Kanno,Shinzo Seko,Hiroshi Suginome J. Chem. Soc. Perkin Trans. 1 1992 3111
3. Arylnaphthalene lactone analogues: synthesis and development as excellent biological candidates for future drug discovery

Chuang Zhao,K. P. Rakesh,Saira Mumtaz,Balakrishna Moku,Abdullah?M. Asiri,Hadi M. Marwani,H. M. Manukumar,Hua-Li Qin RSC Adv. 2018 8 9487
4. Photochemical reactions. Part I. A new route to tetradehydropodophyllotoxin, taiwanin E, and related compounds

B. J. Arnold,S. M. Mellows,P. G. Sammes J. Chem. Soc. Perkin Trans. 1 1973 1266
5. Index pages

J. Chem. Soc. Perkin Trans. 1 1992 A001

Recommended suppliers

Zhengzhou Baoyu Pharmaceutical Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

烟台朗裕新材料科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

钜澜化工科技(青岛)有限公司

Gold Member

Audited Supplier

CN Supplier

Bulk

SunaTech Inc.

Gold Member

Audited Supplier

CN Supplier

Reagent